Cas no 1261926-09-3 (5-Methyl-2-(2-methylthiophenyl)benzoic acid)

5-Methyl-2-(2-methylthiophenyl)benzoic acid is a substituted benzoic acid derivative featuring a methylthiophenyl moiety at the 2-position and a methyl group at the 5-position of the benzene ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's aromatic and thioether functionalities enhance its reactivity in cross-coupling reactions and its potential as a building block for bioactive molecules. Its well-defined structure and stability under standard conditions facilitate precise modifications, supporting applications in medicinal chemistry and material science. The product is typically characterized by high purity and consistent performance in synthetic workflows.

5-Methyl-2-(2-methylthiophenyl)benzoic acid structure

1261926-09-3 structure

Product Name:5-Methyl-2-(2-methylthiophenyl)benzoic acid

CAS No:1261926-09-3

MF:C₁₅H₁₄O₂S

MW:258.335463047028

MDL:MFCD18320455

CID:2763933

PubChem ID:53226357

Update Time:2025-05-27

5-Methyl-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-METHYL-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
- 5-methyl-2-(2-methylsulfanylphenyl)benzoic acid
- MFCD18320455
- 1261926-09-3
- 5-Methyl-2-(2-methylthiophenyl)benzoic acid, 95%
- 5-Methyl-2-(2-methylthiophenyl)benzoic acid
- MDL： MFCD18320455
- Inchi： 1S/C15H14O2S/c1-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)18-2/h3-9H,1-2H3,(H,16,17)
- InChI Key： GUXVGEHEHVKYLO-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C1C=CC(C)=CC=1C(=O)O

Computed Properties

Exact Mass: 258.07145086Da
Monoisotopic Mass: 258.07145086Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 62.6Å²

5-Methyl-2-(2-methylthiophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327635-5 g	5-Methyl-2-(2-methylthiophenyl)benzoic acid, 95%; .	1261926-09-3	95%	5 g	€1,159.00	2023-07-19
abcr	AB327635-5g	5-Methyl-2-(2-methylthiophenyl)benzoic acid, 95%; .	1261926-09-3	95%	5g	€1159.00	2025-04-21